Cas no 454476-59-6 (4-Amino-3,5-dimethylbenzenepropanol)

4-Amino-3,5-dimethylbenzenepropanol structure

454476-59-6 structure

Product Name:4-Amino-3,5-dimethylbenzenepropanol

CAS No:454476-59-6

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:929919

PubChem ID:22472438

Update Time:2025-08-03

4-Amino-3,5-dimethylbenzenepropanol Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3,5-dimethylbenzenepropanol
- 3-(4-amino-3,5-dimethylphenyl)propan-1-ol
- ZOLHJKXYRQTXFY-UHFFFAOYSA-N
- SCHEMBL5150574
- DB-295137
- 454476-59-6
- DTXSID50625888
- Inchi： 1S/C11H17NO/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7,13H,3-5,12H2,1-2H3
- InChI Key： ZOLHJKXYRQTXFY-UHFFFAOYSA-N
- SMILES： OCCCC1C=C(C)C(=C(C)C=1)N

Computed Properties

Exact Mass: 179.131014166g/mol
Monoisotopic Mass: 179.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46.2Å²

4-Amino-3,5-dimethylbenzenepropanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A604985-50mg	4-Amino-3,5-dimethylbenzenepropanol	454476-59-6		50mg	$ 196.00	2023-04-19
TRC	A604985-250mg	4-Amino-3,5-dimethylbenzenepropanol	454476-59-6		250mg	$ 884.00	2023-04-19
TRC	A604985-500mg	4-Amino-3,5-dimethylbenzenepropanol	454476-59-6		500mg	$ 1522.00	2023-04-19

4-Amino-3,5-dimethylbenzenepropanol Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

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